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Compound of Interest

Compound Name: PdCI2(Amphos)2

Cat. No.: B8798559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for Bis[di-
tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(il), commonly known as
PdCI2(Amphos)2. This palladium complex is a highly effective and versatile catalyst in a
variety of cross-coupling reactions, which are fundamental transformations in modern organic
synthesis and crucial for the development of new pharmaceutical agents.

Core Compound Information
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Chemical Name

Bis[di-tert-butyl(4-
dimethylaminophenyl)phosphine]dichloropalladi

um(Il)
Common Name PdCI2(Amphos)2
CAS Number 887919-35-9
Molecular Formula C32H56CI2N2P2Pd
Molecular Weight 708.08 g/mol
Appearance Light yellow to yellow to orange powder or

crystalline solid.[1]

Primary Application

Catalyst for cross-coupling reactions (e.g.,
Suzuki-Miyaura, Buchwald-Hartwig).[2]

Synthesis and Handling

Detailed experimental protocols for the synthesis of PACI2(Amphos)2 have been reported,

ensuring its accessibility for research and development. The compound is air-stable, which

simplifies handling compared to many other phosphine-based palladium catalysts.

Experimental Protocols

Two common methods for the synthesis of PdCI2(Amphos)2 are outlined below:

Method 1: From (1,5-Cyclooctadiene)palladium(Il) dichloride

¢ Reaction: (1,5-Cyclooctadiene)palladium(ll) dichloride is reacted with two equivalents of di-

tert-butyl(4-dimethylaminophenyl)phosphine (Amphos) in an inert solvent.

e Procedure: To a solution of (1,5-cyclooctadiene)palladium(ll) dichloride in anhydrous

tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), a solution of di-

tert-butyl(4-dimethylaminophenyl)phosphine in THF is added. The reaction mixture is stirred

at room temperature, during which the product precipitates as a solid. The solid is then
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collected by filtration, washed with fresh solvent, and dried under vacuum to yield the desired

product.
Method 2: From Bis(acetonitrile)palladium(ll) dichloride

o Reaction: Bis(acetonitrile)palladium(ll) dichloride is used as the palladium precursor and is
reacted with the Amphos ligand.

e Procedure: In a reaction vessel under an inert atmosphere, bis(acetonitrile)palladium(ll)
dichloride is suspended in anhydrous THF. To this suspension, di-tert-butyl(4-
dimethylaminophenyl)phosphine is added, and the mixture is stirred at room temperature.
The product, PdCI2(Amphos)2, precipitates from the solution and is isolated by filtration,
followed by washing and drying.

The synthesis workflow can be visualized as follows:
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Method 1
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Synthetic routes to PdCI2(Amphos)2.

Characterization Data

Comprehensive characterization is essential to confirm the identity, purity, and structure of the
catalyst. The following tables summarize the available quantitative data for PACI2(Amphos)2.

Elemental Analysis

Elemental analysis is a fundamental technique to verify the empirical formula of a synthesized
compound.
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Element Theoretical (%) Experimental (%)
Carbon (C) 54.26 51.6 -57.0
Hydrogen (H) 7.97 Not Reported
Nitrogen (N) 3.95 3.7-43

Chlorine (ClI) 10.01 9.5-10.5
Palladium (Pd) 14.99 ~15.0, 214.27

Note: Experimental ranges are compiled from various sources. A purity of >98.0% has been
reported based on elemental analysis. A certificate of analysis for one batch reported a purity of
>97.0%.

Spectroscopic Data

Spectroscopic methods are critical for elucidating the structure of the complex. While detailed
spectra are not consistently available in the public domain, the following information has been
reported.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Although specific spectral data for PACI2(Amphos)2 is not readily available in primary
literature, supplier information often states that the 1H and 31P NMR spectra are consistent
with the proposed structure.

Mass Spectrometry (MS)

To date, detailed mass spectrometry data for PACI2(Amphos)2, including fragmentation
patterns, has not been reported in the reviewed literature.

Logical Relationship in Catalysis

PdCI2(Amphos)2 serves as a precatalyst that, upon activation, generates the active catalytic
species for cross-coupling reactions. The general logical flow of its role in a Suzuki-Miyaura
coupling is depicted below.
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Conclusion
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Role of PACI2(Amphos)2 in a catalytic cycle.
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PdCI2(Amphos)2 is a well-established and commercially available precatalyst with significant
applications in synthetic chemistry. While detailed spectroscopic and crystallographic data are
not widely disseminated in peer-reviewed literature, the available information from patents and
supplier documentation provides a solid foundation for its use. The synthetic procedures are
straightforward, and the reported elemental analysis confirms the composition and high purity
of the commercially available material. For researchers and professionals in drug development,
PdCI2(Amphos)2 represents a reliable and efficient tool for the construction of complex
molecular architectures. It is recommended that users refer to the supplier's certificate of
analysis for batch-specific purity information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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